Cas no 1270582-08-5 (2-(3-chloro-4-fluorophenyl)azetidine)

• Product Name: 2-(3-chloro-4-fluorophenyl)azetidine
• CAS No: 1270582-08-5
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6380839
• PubChem ID: 55271413
• Update Time: 2025-06-09

2-(3-chloro-4-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)azetidine
• Azetidine, 2-(3-chloro-4-fluorophenyl)-
• AKOS006320456
• EN300-1967315
• CS-0304657
• 1270582-08-5
• G75772

• Inchi： 1S/C9H9ClFN/c10-7-5-6(1-2-8(7)11)9-3-4-12-9/h1-2,5,9,12H,3-4H2
• InChI Key： BOBWURXXWHHQPL-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 249.0±40.0 °C(Predicted)
• pka: 9.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(3-chloro-4-fluorophenyl)azetidine

Recent Advances in the Study of 2-(3-chloro-4-fluorophenyl)azetidine (CAS: 1270582-08-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-chloro-4-fluorophenyl)azetidine (CAS: 1270582-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This azetidine derivative, characterized by a chloro-fluorophenyl substitution, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(3-chloro-4-fluorophenyl)azetidine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. The study reported a yield of over 85% and high enantiomeric purity, making this method a promising candidate for large-scale production. Additionally, the researchers explored the compound's stability under various physiological conditions, providing valuable insights for its potential use in drug formulations.

In the realm of pharmacological research, 2-(3-chloro-4-fluorophenyl)azetidine has demonstrated notable activity as a modulator of specific neurotransmitter receptors. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that this compound exhibits high affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study employed molecular docking simulations and in vitro binding assays to elucidate the compound's interaction with the receptor, providing a foundation for further structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential as an anticancer agent. A recent investigation published in European Journal of Medicinal Chemistry explored the cytotoxic effects of 2-(3-chloro-4-fluorophenyl)azetidine against various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and caspase-9 pathways, with IC₅₀ values in the low micromolar range. These findings underscore the compound's potential as a lead candidate for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-(3-chloro-4-fluorophenyl)azetidine. A 2024 review article in Drug Discovery Today highlighted the need for further pharmacokinetic and toxicological studies to assess the compound's safety and efficacy in vivo. The review also emphasized the importance of optimizing the compound's bioavailability and metabolic stability to enhance its therapeutic potential. Ongoing research efforts are focused on addressing these challenges through the design of prodrugs and formulation strategies.

In conclusion, 2-(3-chloro-4-fluorophenyl)azetidine (CAS: 1270582-08-5) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from neuropsychiatric disorders to cancer therapy. The latest studies have provided valuable insights into its synthesis, pharmacological activities, and mechanisms of action, paving the way for future drug development. However, further research is needed to overcome existing challenges and fully realize the compound's therapeutic potential. This research brief serves as a timely update for professionals in the field, offering a concise yet comprehensive overview of recent advancements related to this intriguing compound.